Cas no 850834-14-9 (tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate)
850834-14-9 structure
Product Name:tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate
CAS No:850834-14-9
MF:C17H26N2O3
MW:306.399944782257
MDL:MFCD24470079
CID:2092427
PubChem ID:23148536
Update Time:2025-04-21
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate
- TZEGNOJOGOONAV-UHFFFAOYSA-N
- 947276-26-8
- BS-29596
- 850834-14-9
- SCHEMBL2063153
- MFCD35145612
- AKOS024262527
- SY390049
- DB-210508
- (S)-(1-Benzyl-4-Boc-2-piperazinyl)methanol
- tert-Butyl4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate
- 4-Benzyl-1-Boc-3-(hydroxymethyl)piperazine
- 1-Piperazinecarboxylic acid, 3-(hydroxymethyl)-4-(phenylmethyl)-, 1,1-dimethylethyl ester
-
- MDL： MFCD24470079
- Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(21)19-10-9-18(15(12-19)13-20)11-14-7-5-4-6-8-14/h4-8,15,20H,9-13H2,1-3H3
- InChI Key： TZEGNOJOGOONAV-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=CC=2)C(CO)C1)=O
Computed Properties
- Exact Mass: 306.19434270Da
- Monoisotopic Mass: 306.19434270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53Ų
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D489047-1g |
1-Piperazinecarboxylic acid, 3-(hydroxymethyl)-4-(phenylmethyl)-, 1,1-dimethylethyl ester |
850834-14-9 | 95% | 1g |
$560 | 2024-05-24 | |
| eNovation Chemicals LLC | D489047-5g |
1-Piperazinecarboxylic acid, 3-(hydroxymethyl)-4-(phenylmethyl)-, 1,1-dimethylethyl ester |
850834-14-9 | 95% | 5g |
$1600 | 2024-05-24 | |
| Chemenu | CM243777-250mg |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 95%+ | 250mg |
$210 | 2023-01-04 | |
| Chemenu | CM243777-1g |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 95%+ | 1g |
$526 | 2023-01-04 | |
| eNovation Chemicals LLC | Y0988706-1g |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 95% | 1g |
$580 | 2023-09-02 | |
| A2B Chem LLC | AH58937-250mg |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 98% | 250mg |
$226.00 | 2024-04-19 | |
| A2B Chem LLC | AH58937-1g |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 98% | 1g |
$548.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602558-250mg |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 98% | 250mg |
￥2626.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602558-1g |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 98% | 1g |
￥6654.00 | 2024-07-28 | |
| eNovation Chemicals LLC | Y0988706-5g |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate |
850834-14-9 | 95% | 5g |
$1550 | 2024-08-02 |
tert-Butyl 4-benzyl-3-(hydroxymethyl)piperazine-1-carboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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